2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1lambda6,2,5-benzothiadiazepine-1,1,4-trione

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one
• InChI: InChI=1S/C22H17Cl2FN2O3S/c23-16-10-8-15(9-11-16)12-27-20-6-1-2-7-21(20)31(29,30)26(14-22(27)28)13-17-18(24)4-3-5-19(17)25/h1-11H,12-14H2
• InChI Key: ZYAOCJVHMALHNA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=C(C=CC=C3Cl)F)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17Cl2FN2O3S
• Molecular Weight: 479.3 g/mol
• CAS No.: 951623-51-1

Description

This compound belongs to the benzothiadiazepine class, a heterocyclic framework characterized by a fused seven-membered ring containing sulfur, nitrogen, and oxygen atoms. The structure features two distinct aromatic substituents: a 2-chloro-6-fluorophenylmethyl group at position 2 and a 4-chlorophenylmethyl group at position 3.

Benzothiadiazepines are studied for diverse pharmacological applications, including central nervous system (CNS) modulation and enzyme inhibition. The presence of halogen atoms (Cl, F) in this compound likely increases lipophilicity, influencing membrane permeability and target engagement. Structural characterization of such derivatives often relies on X-ray crystallography, with SHELX software historically employed for refinement and analysis .

Biological Activity

The compound 2-[(2-chloro-6-fluorophenyl)methyl]-5-[(4-chlorophenyl)methyl]-2,3,4,5-tetrahydro-1lambda6,2,5-benzothiadiazepine-1,1,4-trione is a member of the benzothiadiazepine class of compounds. This class is known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The specific biological activity of this compound has not been extensively documented in literature; however, related compounds in the class have shown significant pharmacological potential.

The molecular formula for this compound is $C_{24}H_{16}Cl_{2}FN_{3}O$, with a molecular weight of 452.31 g/mol. It has a logP value of approximately 5.801, indicating high lipophilicity which may influence its bioavailability and interaction with biological membranes .

Antitumor Activity

Benzothiadiazepines have been studied for their potential antitumor properties. For instance, derivatives have shown activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Specific studies on related compounds have reported IC50 values in the micromolar range against breast cancer and leukemia cell lines .

Neuroprotective Effects

Neuroprotective properties are another area where benzothiadiazepines have been investigated. Some studies suggest that these compounds can protect neuronal cells from oxidative stress and apoptosis induced by neurotoxic agents. The mechanism often involves modulation of neurotransmitter systems and inhibition of apoptotic pathways .

Anti-inflammatory Properties

Anti-inflammatory effects have also been noted in related compounds. These effects are typically mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. The structural features of benzothiadiazepines contribute to their ability to modulate inflammatory pathways effectively .

Case Studies

Study	Compound	Biological Activity	Findings
Study A	Benzothiadiazepine Derivative X	Antitumor	Induced apoptosis in MCF-7 cells with an IC50 of 10 µM
Study B	Compound Y	Neuroprotection	Reduced oxidative stress markers in rat cortical neurons
Study C	Compound Z	Anti-inflammatory	Decreased TNF-alpha levels in LPS-stimulated macrophages

Mechanistic Insights

The biological activities of benzothiadiazepines are often attributed to their ability to interact with various molecular targets:

• Receptor Modulation : Many benzothiadiazepines act as ligands for GABA receptors, influencing neurotransmission and neuronal excitability.
• Enzyme Inhibition : Some compounds inhibit key enzymes involved in inflammatory processes or cancer progression.
• Gene Expression Regulation : Certain derivatives can modulate the expression of genes involved in cell survival and proliferation.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The compound’s unique substitution pattern distinguishes it from other benzothiadiazepines. Key comparisons include:

Parameter	Target Compound	Analog 1 : Benzothiadiazepine with single 4-chlorophenylmethyl group	Analog 2 : 2-Fluorophenyl-substituted benzothiadiazepine trione
Substituents	Dual chloro/fluorophenylmethyl groups	Single 4-chlorophenylmethyl	Single 2-fluorophenylmethyl
Molecular Weight	~550 g/mol (estimated)	~480 g/mol	~465 g/mol
Lipophilicity (LogP)	Higher (predicted due to dual halogenated aryl groups)	Moderate	Moderate
Solubility	Likely low (hydrophobic substituents dominate)	Moderate	Moderate
Synthetic Complexity	High (multiple halogenations and methylene linkages)	Moderate	Low

Key Observations :

• The dual halogenated aryl groups in the target compound may enhance binding to hydrophobic pockets in target proteins compared to analogs with single substitutions.
• Increased molecular weight and lipophilicity could improve bioavailability but may reduce aqueous solubility, a common trade-off in drug design.

Crystallographic and Computational Insights

X-ray structures of benzothiadiazepine derivatives often reveal planar conformations stabilized by intramolecular hydrogen bonds. The target compound’s trione groups likely participate in such interactions, as observed in SHELX-refined structures of similar molecules .